molecular formula C13H16F3NO B6265961 1-benzyl-6-(trifluoromethyl)piperidin-3-ol, Mixture of diastereomers CAS No. 2230807-91-5

1-benzyl-6-(trifluoromethyl)piperidin-3-ol, Mixture of diastereomers

Cat. No. B6265961
CAS RN: 2230807-91-5
M. Wt: 259.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-benzyl-6-(trifluoromethyl)piperidin-3-ol, Mixture of diastereomers” is a chemical compound with the IUPAC name 1-benzyl-3-(trifluoromethyl)-4-piperidinol . It is a derivative of piperidine, a six-membered ring with one nitrogen atom .


Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is a six-membered ring with one nitrogen atom. It also has a trifluoromethyl group (-CF3) and a benzyl group attached to the piperidine ring .

Mechanism of Action

The mechanism of action of this compound is not specified in the searched resources. Piperidine derivatives are known to have various pharmacological activities, but the specific activities of this compound would depend on its exact structure and the context in which it is used .

Safety and Hazards

Based on the available data, this compound may have certain hazards associated with it. For instance, it has been classified with the signal word “Warning” and hazard statements H303 and H320, indicating potential hazards if swallowed or if it comes into contact with the eyes .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzyl-6-(trifluoromethyl)piperidin-3-ol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Benzylamine", "3,4,5-trifluorobenzaldehyde", "Piperidine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Condensation of benzylamine and 3,4,5-trifluorobenzaldehyde to form 1-benzyl-3,4,5-trifluoropiperidine", "Step 2: Reduction of 1-benzyl-3,4,5-trifluoropiperidine with sodium borohydride to form 1-benzyl-3,4,5-trifluoropiperidin-3-ol", "Step 3: Separation of diastereomers by column chromatography", "Step 4: Treatment of the desired diastereomer with hydrochloric acid to form 1-benzyl-6-(trifluoromethyl)piperidin-3-ol", "Step 5: Neutralization of the reaction mixture with sodium hydroxide", "Step 6: Extraction of the product with ethyl acetate", "Step 7: Purification of the product by recrystallization from methanol", "Step 8: Characterization of the product by various spectroscopic techniques" ] }

CAS RN

2230807-91-5

Product Name

1-benzyl-6-(trifluoromethyl)piperidin-3-ol, Mixture of diastereomers

Molecular Formula

C13H16F3NO

Molecular Weight

259.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.